Cas no 25688-67-9 (1-Methyl-1H-1,2,4-triazole-3,5-diamine)

1-Methyl-1H-1,2,4-triazole-3,5-diamine structure
25688-67-9 structure
Product Name:1-Methyl-1H-1,2,4-triazole-3,5-diamine
CAS No:25688-67-9
MF:C3H7N5
MW:113.121178865433
MDL:MFCD14702893
CID:1029525
PubChem ID:421615
Update Time:2025-04-20

1-Methyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-1,2,4-triazole-3,5-diamine
    • 1-methyl-1,2,4-triazole-3,5-diamine
    • 1-methyl-1H-[1,2,4]triazole-3,5-diamine
    • 1-methyl-1H-1,2,4-triazole-3,5-diamine(SALTDATA: HCl 0.5H2O)
    • AC1L9LA3
    • AK125638
    • Ambcb4040004
    • SureCN5070347
    • A849249
    • SCHEMBL5070347
    • 3,5-diamino-1-methyl-1,2,4-triazole
    • DB-024534
    • SCHEMBL16907842
    • DS-4879
    • AM807026
    • EN300-81539
    • DTXSID10329592
    • SCHEMBL22352811
    • AKOS006230564
    • 25688-67-9
    • SCHEMBL16014586
    • MFCD14702893
    • MDL： MFCD14702893
    • Inchi： 1S/C3H7N5/c1-8-3(5)6-2(4)7-8/h1H3,(H4,4,5,6,7)
    • InChI Key： REFNCKLJAUXDRN-UHFFFAOYSA-N
    • SMILES： N1(C)C(N)=NC(N)=N1

Computed Properties

  • Exact Mass: 113.07031
  • Monoisotopic Mass: 113.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.74
  • Melting Point: 145 ºC
  • PSA: 82.75

1-Methyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>

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1-Methyl-1H-1,2,4-triazole-3,5-diamine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:25688-67-9)1-Methyl-1H-1,2,4-triazole-3,5-diamine
Order Number:A849249
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:24
Price ($):175.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25688-67-9)1-Methyl-1H-1,2,4-triazole-3,5-diamine
A849249
Purity:99%
Quantity:1g
Price ($):175.0
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